Diazald
Overview
Description
Diazald is a term that is not explicitly mentioned in the provided papers, but it is commonly associated with diazo compounds, which are characterized by the presence of two nitrogen atoms connected by a double bond, with one of the nitrogen atoms also bonded to a carbon atom. These compounds are known for their versatility in organic synthesis, serving as precursors to carbenes or metal carbenoids upon decomposition, which can then participate in various chemical reactions .
Synthesis Analysis
The synthesis of diazo compounds can be achieved through different methods. For instance, diazo compounds can be generated in situ from N-tosylhydrazones in the presence of a base, and these can be used as reaction partners in palladium-catalyzed cross-coupling reactions . Another method involves the reaction of 1,3-dicarbonyl compounds with molecular iodine and sodium azide in aqueous DMSO to produce geminal diazides, a subclass of diazo compounds . Additionally, the synthesis of diazido heteroaromatic high-nitrogen C-N compounds, such as 3,6-diazido-1,2,4,5-tetrazine (DiAT), has been reported, showcasing the highest positive normalized heat of formation among organic molecules .
Molecular Structure Analysis
The molecular structure of diazo compounds is characterized by the diazo group (N2), which can exhibit various bonding modes with metals, as seen in the first side-on bound metal complex of diazene . The structure of diazo compounds can be highly energetic and reactive, as evidenced by the energetic properties of diazido heteroaromatic compounds .
Chemical Reactions Analysis
Diazo compounds participate in a wide range of chemical reactions. They can undergo homologation reactions with ketones, resulting in the formation of homologated ketones . The photochemical reactions of diazo compounds can lead to the formation of carbenes, which undergo further transformations . Additionally, diazo compounds can be used in catalysis for carbon insertion strategies, which is a unique type of reactivity that allows the formal insertion of the donor-acceptor carbon into C-C or C-H bonds alpha to carbonyl groups .
Physical and Chemical Properties Analysis
The physical and chemical properties of diazo compounds are influenced by their high reactivity and potential to release nitrogen gas upon decomposition. This makes them useful in organic synthesis but also poses safety risks due to their explosive nature . The energetic properties of certain diazo compounds, such as diazido heteroaromatic compounds, are significant, with some exhibiting the highest positive heats of formation among organic molecules . The thermal stability of geminal diazides has also been studied, indicating that these compounds can be synthesized with various structural motifs and functional groups .
Scientific Research Applications
In Situ Generation of Diazomethane
- Scientific Field: Medicinal Chemistry
- Methods of Application: A low temperature and base-free in situ synthesis of diazomethane via a “click and release” reaction between an enamine and sulfonyl azide has been presented . This method is exemplified by the synthesis of diverse methyl esters .
- Results or Outcomes: The yields of the diverse methyl esters synthesized using this method were up to 93% . Moreover, diazoketone synthesis from in situ generated diazomethane and acid chlorides was demonstrated for the first time . Finally, trideuteromethylation was achieved using acetone-d6 as the deuterium source .
Precursor for Diazomethane
- Scientific Field: Organic Process Research & Development
- Methods of Application: The study aimed to clarify the full range of diazomethane precursors that are viable for process scale-up, address the impact and explosive potential of the selected precursors, and provide criticality sizing of the continuous flow reactors to enable inherently safe operating conditions in the case of thermal decomposition .
- Results or Outcomes: Thermal assessment flagged Diazald for explosion propagation and impact sensitivity using the Yoshida methodology, while Liquizald only indicated potential for impact sensitivity under more conservative Pfizer correlations . A higher onset temperature of Liquizald at 170 °C was determined . Compared to the onset temperature for Diazald (80 °C), Liquizald made a favorable candidate for exploitation of increased reaction rates at high temperatures using microreactor technologies .
Generation and Direct Conversion in a Continuous Micro-Reactor
- Scientific Field: Green Chemistry
- Methods of Application: The use of micro-reaction technology was envisaged as a consummate tool to overcome any safety issues . The customarily hazardous batch distillation for the generation of diazomethane from the precursor Diazald, and successive conversion with a reactant to the desired product, was replaced by a safe two-stage continuous micro-reaction process in which the diazomethane is produced on demand only .
- Results or Outcomes: Due to the optimisation of the continuous production at an early R&D stage, the scale-up to relevant (and flexible) product quantities is achieved by simple numbering-up to multiple manufacturing lines running in parallel .
Nitrosylating Agent for Transition Metal Complexes, Amines, and Carbanions
- Scientific Field: Inorganic Chemistry
- Application Summary: Diazald is used as a nitrosylating agent for transition metal complexes, amines, and carbanions . It is also used as a precursor to diazomethane .
- Methods of Application: The specific methods of application for this use of Diazald are not detailed in the source .
- Results or Outcomes: The specific results or outcomes for this use of Diazald are not detailed in the source .
Nitrosylating Agent for Transition Metal Complexes, Amines, and Carbanions
- Scientific Field: Inorganic Chemistry
- Application Summary: Diazald is used as a nitrosylating agent for transition metal complexes, amines, and carbanions . It is also used as a precursor to diazomethane .
- Methods of Application: The specific methods of application for this use of Diazald are not detailed in the source .
- Results or Outcomes: The specific results or outcomes for this use of Diazald are not detailed in the source .
Mass Transport of Diazomethane across Teflon AF2400 Membrane
- Scientific Field: Chemical Engineering
- Application Summary: The study focuses on the mass transport of diazomethane, generated from Diazald, across a Teflon AF2400 membrane .
- Methods of Application: The full mass balance of in situ-generated diazomethane within the tube-in-tube reactor was experimentally validated . A numerical model of the membrane reactor system in combination with experimental data was used .
- Results or Outcomes: The study yielded a permeability value of 414 barrer .
Safety And Hazards
Future Directions
properties
IUPAC Name |
N,4-dimethyl-N-nitrosobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3S/c1-7-3-5-8(6-4-7)14(12,13)10(2)9-11/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFKZOUIEAHOBHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8058827 | |
Record name | N-Methyl-N-nitrosotoluene-4-sulphonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8058827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [Merck Index] Fine light yellow crystals; [MSDSonline] | |
Record name | p-Tolylsulfonylmethylnitrosamide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/6513 | |
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Solubility |
INSOL IN WATER; SOL IN ETHER, PETROLEUM ETHER, BENZENE, SOL IN CHLOROFORM, CARBON TETRACHLORIDE, VERY SOL IN HOT ALC, SOL IN MOST ORGANIC SOLVENTS | |
Record name | P-TOLYLSULFONYLMETHYLNITROSAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5234 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000479 [mmHg] | |
Record name | p-Tolylsulfonylmethylnitrosamide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/6513 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
N-Methyl-N-nitroso-p-toluenesulfonamide | |
Color/Form |
YELLOW CRYSTALS FROM BENZENE + PETROLEUM ETHER | |
CAS RN |
80-11-5, 102832-11-1 | |
Record name | N-Methyl-N-nitroso-p-toluenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=80-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | p-Tolylsulfonylmethylnitrosamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000080115 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diazald | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5290 | |
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Record name | Diazald | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=313 | |
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Record name | Benzenesulfonamide, N,4-dimethyl-N-nitroso- | |
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Record name | N-Methyl-N-nitrosotoluene-4-sulphonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8058827 | |
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Record name | N-methyl-N-nitrosotoluene-4-sulphonamide | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.139 | |
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Record name | 102832-11-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | P-TOLYLSULFONYLMETHYLNITROSAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K3089966LA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | P-TOLYLSULFONYLMETHYLNITROSAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5234 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
62 °C | |
Record name | P-TOLYLSULFONYLMETHYLNITROSAMIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5234 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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